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Compound of Interest

Compound Name: 2-Pyridyldiphenylphosphine

Cat. No.: B124867

This technical guide provides a comprehensive overview of 2-Pyridyldiphenylphosphine, a
significant organophosphorus compound utilized extensively by researchers, scientists, and
professionals in drug development. It details the compound's core properties, synthesis, and
applications, with a focus on its role in catalysis and pharmaceutical research.

Core Properties and Data

2-Pyridyldiphenylphosphine, also known as 2-(Diphenylphosphino)pyridine, is a white
crystalline solid at room temperature.[1] It is a versatile ligand in organometallic chemistry,
capable of coordinating to metal centers in both a monodentate and a bidentate fashion.[1] This
flexibility is crucial for its application in various catalytic processes.

The fundamental quantitative data for 2-Pyridyldiphenylphosphine are summarized in the
table below for easy reference and comparison.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b124867?utm_src=pdf-interest
https://www.benchchem.com/product/b124867?utm_src=pdf-body
https://www.benchchem.com/product/b124867?utm_src=pdf-body
https://en.wikipedia.org/wiki/Diphenyl-2-pyridylphosphine
https://en.wikipedia.org/wiki/Diphenyl-2-pyridylphosphine
https://www.benchchem.com/product/b124867?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124867?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Property

Value

Molecular Formula

C17H14NP

Molecular Weight 263.27 g/mol [2][3][4]

CAS Number 37943-90-1[1][2][3][4][5]

Appearance White crystalline solid[1]

Melting Point 82-87 °C[1][3][6]

Boiling Point 163 °C[1]

IUPAC Name diphenyl(pyridin-2-yl)phosphane[2][4]
2-(Diphenylphosphino)pyridine, Diphenyl-2-

Synonyms pyridylphosphine, Diphenyl(2-

pyridinyl)phosphine[2][4][5]

Synthesis and Experimental Protocols

The synthesis of 2-Pyridyldiphenylphosphine is most commonly achieved through the

reaction of 2-lithiopyridine with chlorodiphenylphosphine.[1] An alternative synthetic route

involves the reaction of 2-iodopyridine with diphenylphosphine.[7]

Detailed Experimental Protocol for Synthesis from 2-Lithiopyridine and

Chlorodiphenylphosphine:

This protocol is based on the commonly cited synthetic route.[1]

Materials:

2-Bromopyridine

n-Butyllithium (n-BuLi) in hexanes

Chlorodiphenylphosphine (Ph2PCl)

Anhydrous diethyl ether or tetrahydrofuran (THF)
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e Anhydrous workup reagents (e.g., saturated aqueous ammonium chloride, distilled water,
brine)

e Anhydrous sodium sulfate or magnesium sulfate for drying
e Solvents for purification (e.g., hexanes, ethyl acetate)
Procedure:

o Preparation of 2-Lithiopyridine: A solution of 2-bromopyridine in anhydrous diethyl ether or
THF is cooled to a low temperature (typically -78 °C) under an inert atmosphere (e.g., argon
or nitrogen). To this solution, an equimolar amount of n-butyllithium in hexanes is added
dropwise, maintaining the low temperature. The reaction mixture is stirred for a designated
period to ensure complete formation of 2-lithiopyridine.

e Reaction with Chlorodiphenylphosphine: Still at low temperature, a solution of
chlorodiphenylphosphine in the same anhydrous solvent is added dropwise to the freshly
prepared 2-lithiopyridine solution. The reaction is highly exothermic and requires careful
temperature control.

e Quenching and Workup: After the addition is complete, the reaction mixture is allowed to
slowly warm to room temperature and is then quenched by the careful addition of a saturated
agueous solution of ammonium chloride. The organic layer is separated, and the aqueous
layer is extracted with an organic solvent (e.g., diethyl ether). The combined organic layers
are washed with distilled water and brine.

e Drying and Purification: The organic phase is dried over anhydrous sodium sulfate or
magnesium sulfate, filtered, and the solvent is removed under reduced pressure. The
resulting crude product is then purified, typically by column chromatography on silica gel
using a mixture of hexanes and ethyl acetate as the eluent, to yield pure 2-
Pyridyldiphenylphosphine as a white solid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b124867?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Diphenyl-2-pyridylphosphine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Pyridyldiphenylphosphine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Pyridyldiphenylphosphine
https://www.sigmaaldrich.com/TW/zh/product/aldrich/392960
https://polymer.bocsci.com/product/2-diphenylphosphino-pyridine-cas-37943-90-1-291213.html
https://www.fishersci.ca/shop/products/diphenyl-2-pyridylphosphine-97-thermo-scientific/p-4089936
https://www.tcichemicals.com/OP/en/p/D2471
https://www.tcichemicals.com/OP/en/p/D2471
https://www.chemicalbook.com/synthesis/diphenyl-2-pyridylphosphine.htm
https://www.benchchem.com/product/b124867#2-pyridyldiphenylphosphine-molecular-weight-and-formula
https://www.benchchem.com/product/b124867#2-pyridyldiphenylphosphine-molecular-weight-and-formula
https://www.benchchem.com/product/b124867#2-pyridyldiphenylphosphine-molecular-weight-and-formula
https://www.benchchem.com/product/b124867#2-pyridyldiphenylphosphine-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b124867?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124867?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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